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Compound of Interest

Compound Name: Solvent Red 149

Cat. No.: B1293832 Get Quote

Proper disposal of Solvent Red 149 is crucial for ensuring laboratory safety and environmental

protection. This guide provides detailed procedures for researchers, scientists, and drug

development professionals to manage and dispose of Solvent Red 149 waste in compliance

with safety and regulatory standards.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE). Minimize dust generation and accumulation during handling and

cleanup.[1]

Eye Protection: Wear chemical safety goggles or appropriate protective eyeglasses.[1]

Skin Protection: Wear suitable protective gloves to prevent skin exposure.[1]

Body Protection: Wear appropriate protective clothing to minimize contact with skin.[1]

Respiratory Protection: If ventilation is inadequate or dust is generated, wear an approved

respirator.[1]

Ventilation: Handle Solvent Red 149 in a well-ventilated area or within a chemical fume

hood.[1][2]
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The disposal of Solvent Red 149 must be carried out in accordance with federal, state, and

local regulations.[3][4] Improper disposal, such as discharging into drains, surface waters, or

groundwater, is prohibited.[3][5]

Step 1: Waste Identification and Classification

The first critical step is to determine if the waste containing Solvent Red 149 qualifies as

hazardous waste. Under the Resource Conservation and Recovery Act (RCRA) in the United

States, waste generators are responsible for this classification.[4][6]

Review Safety Data Sheet (SDS): The SDS for Solvent Red 149 indicates potential hazards

such as being harmful if swallowed, causing irritation, and possible risks of irreversible

effects.[1] Some data also suggests it is toxic to aquatic life with long-lasting effects.[7]

Consult Regulations: Check federal and state regulations to determine if Solvent Red 149 or

its components are listed as hazardous or if the waste exhibits hazardous characteristics

(e.g., toxicity, reactivity, ignitability, corrosivity).[6]

Contact EHS: Always consult your institution's Environmental Health and Safety (EHS)

department for final classification and guidance.

Step 2: Waste Segregation and Collection

Dedicated Waste Container: Collect waste Solvent Red 149 (both solid powder and

contaminated materials) in a dedicated, properly labeled hazardous waste container.

Avoid Mixing: Do not mix Solvent Red 149 waste with other chemical waste streams unless

specifically instructed to do so by your EHS office. Incompatible materials to avoid include

strong oxidizing and reducing agents.[1]

Container Requirements: The container must be in good condition, compatible with the

chemical, and have a tightly sealing lid.[6]

Step 3: Labeling the Waste Container

Properly label the hazardous waste container with the following information:
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The words "Hazardous Waste."[6]

The full chemical name: "Solvent Red 149" and its CAS Number: 71902-18-6.[1][8]

The specific hazards associated with the chemical (e.g., "Toxic").

The accumulation start date (the date the first drop of waste was added to the container).

Your name, department, and contact information.

Step 4: Managing Spills and Contaminated Materials

In case of a spill, follow these procedures while wearing full PPE:

Small Spills: Carefully sweep or vacuum the solid material and place it into the designated

hazardous waste container.[1][2] Avoid actions that generate dust.[2][3]

Large Spills: Contain the spill with a dust-binding material and then collect it for disposal.[3]

Decontamination: After cleaning the spill, decontaminate the area with soap and water.[2] All

contaminated materials (e.g., paper towels, absorbent pads, contaminated PPE) must be

disposed of as hazardous waste in the same container.

Step 5: Storage and Disposal

Storage: Store the sealed hazardous waste container in a cool, dry, and well-ventilated area,

away from incompatible materials.[1][9] Ensure it is stored in a designated satellite

accumulation area or central hazardous waste storage area.

Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the

hazardous waste. Do not attempt to transport or dispose of the waste yourself.

Data on Hazardous Waste Generation
Under RCRA, your laboratory or facility is categorized based on the quantity of hazardous

waste it produces per month. This status dictates specific regulatory requirements for storage,

handling, and reporting.
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Generator Category
Monthly Hazardous Waste
Generation

Monthly Acutely
Hazardous Waste
Generation

Very Small Quantity Generator

(VSQG)
≤ 100 kg (220 lbs) ≤ 1 kg (2.2 lbs)

Small Quantity Generator

(SQG)

> 100 kg (220 lbs) but < 1,000

kg (2,200 lbs)
≤ 1 kg (2.2 lbs)

Large Quantity Generator

(LQG)
≥ 1,000 kg (2,200 lbs) > 1 kg (2.2 lbs)

Data sourced from the U.S.

Environmental Protection

Agency (EPA).[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Solvent Red 149.
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Caption: Workflow for the proper disposal of Solvent Red 149.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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